N-(2,3-dichlorophenyl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(2,3-dichlorophenyl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C19H20Cl2N2O3S/c1-13-4-3-11-23(12-13)27(25,26)15-9-7-14(8-10-15)19(24)22-17-6-2-5-16(20)18(17)21/h2,5-10,13H,3-4,11-12H2,1H3,(H,22,24)
• InChI Key: ATJGCCUEQJQMSG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O3S
• Molecular Weight: 427.3 g/mol

Description

N-(2,3-dichlorophenyl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide, also known as DMP 323, is a small molecule that has been synthesized for its potential use as a therapeutic drug. This compound has gained interest in the scientific community due to its unique chemical structure and potential biological activity.

Scientific Research Applications

Potential in Anticancer Research

Research has shown the synthesis of derivatives similar to N-(2,3-dichlorophenyl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide with significant proapoptotic activity on cancer cell lines, indicating a potential application in anticancer research. For instance, indapamide derivatives exhibited anticancer activity against melanoma cancer cell lines, demonstrating the compound's role in exploring new therapeutic agents for cancer treatment (Ö. Yılmaz et al., 2015).

Applications in Microbial and Fungal Research

Compounds with structures akin to the one have been investigated for their biological activity against fungi, insects, and weeds. This suggests that such chemical structures can be applied in the study of potential fungicidal, insecticidal, and herbicidal agents, contributing to agricultural science and pest control strategies (R. Cremlyn et al., 1989).

Role in Chemical Synthesis and Material Science

The synthesis and characterization of compounds bearing the benzamide or similar functional groups have been instrumental in advancing material sciences. For example, the development of new polymers and materials with specific properties such as heavy metal ion adsorption capability, showcasing the compound's utility in environmental remediation and material engineering (L. Ravikumar et al., 2011).